Cas no 1509437-71-1 (2-(4,7-difluoro-1-benzofuran-3-yl)acetic acid)

• Product Name: 2-(4,7-difluoro-1-benzofuran-3-yl)acetic acid
• CAS No: 1509437-71-1
• MF: C₁₀H₆F₂O₃
• MW: 212.149650096893
• MDL: MFCD24032689
• CID: 5180634
• PubChem ID: 81036420
• Update Time: 2025-09-28

2-(4,7-difluoro-1-benzofuran-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranacetic acid, 4,7-difluoro-
• 2-(4,7-difluoro-1-benzofuran-3-yl)acetic acid

• MDL： MFCD24032689
• Inchi： 1S/C10H6F2O3/c11-6-1-2-7(12)10-9(6)5(4-15-10)3-8(13)14/h1-2,4H,3H2,(H,13,14)
• InChI Key： OGSHTVWJUBMQEK-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C=CC(F)=C2C(CC(O)=O)=C1

Additional information on 2-(4,7-difluoro-1-benzofuran-3-yl)acetic acid

Comprehensive Guide to 2-(4,7-Difluoro-1-benzofuran-3-yl)acetic acid (CAS No. 1509437-71-1)

2-(4,7-Difluoro-1-benzofuran-3-yl)acetic acid (CAS No. 1509437-71-1) is a fluorinated benzofuran derivative with significant applications in pharmaceutical and material sciences. This compound, often referred to as difluorobenzofuran acetic acid, has garnered attention due to its unique structural properties and potential in drug discovery. Researchers and industry professionals frequently search for benzofuran derivatives and fluorinated acetic acid compounds to explore their therapeutic and industrial uses.

The molecular structure of 2-(4,7-difluoro-1-benzofuran-3-yl)acetic acid features a benzofuran core substituted with two fluorine atoms at the 4 and 7 positions, along with an acetic acid moiety at the 3-position. This configuration enhances its reactivity and binding affinity, making it a valuable intermediate in synthesizing bioactive molecules. The CAS number 1509437-71-1 is crucial for identifying this compound in regulatory and commercial databases.

One of the key applications of 2-(4,7-difluoro-1-benzofuran-3-yl)acetic acid is in the development of novel pharmaceuticals. Its fluorinated structure improves metabolic stability and bioavailability, addressing common challenges in drug design. Recent studies highlight its role in targeting inflammatory pathways and enzyme inhibition, aligning with the growing demand for anti-inflammatory agents and enzyme modulators.

In material science, difluorobenzofuran acetic acid serves as a building block for advanced polymers and organic electronic materials. Its ability to influence electronic properties makes it suitable for applications in OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices. This aligns with the increasing interest in sustainable and high-performance materials.

The synthesis of 2-(4,7-difluoro-1-benzofuran-3-yl)acetic acid involves multi-step organic reactions, including halogenation and carboxylation. Researchers often optimize these processes to achieve higher yields and purity, addressing the demand for high-purity chemical intermediates. Analytical techniques like HPLC and NMR are essential for quality control.

Market trends indicate a rising demand for fluorinated benzofuran compounds, driven by their versatility in R&D and industrial applications. Companies specializing in custom synthesis and fine chemicals are expanding their portfolios to include derivatives like CAS 1509437-71-1.

Safety and handling of 2-(4,7-difluoro-1-benzofuran-3-yl)acetic acid require standard laboratory precautions. While it is not classified as hazardous under major regulatory frameworks, proper storage and handling ensure stability and longevity. This aspect is critical for laboratories focusing on green chemistry and sustainable practices.

Future research on difluorobenzofuran acetic acid may explore its potential in cancer therapeutics and neurodegenerative disease treatments, given its structural similarity to bioactive molecules. Collaborative efforts between academia and industry are expected to drive innovations in this space.

In summary, 2-(4,7-difluoro-1-benzofuran-3-yl)acetic acid (CAS No. 1509437-71-1) is a promising compound with diverse applications. Its fluorinated benzofuran core and acetic acid functionality make it a valuable asset in pharmaceuticals and materials science, meeting the needs of modern research and industrial advancements.